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Cat. No.: B1261238 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working with

homemade Burow's solution (Aluminum Acetate solution).

Frequently Asked Questions (FAQs)
Q1: What is Burow's solution and why is it used in a research setting?

A1: Burow's solution is a preparation of aluminum acetate, known for its astringent and

antibacterial properties. In a research context, it is often utilized for its ability to inhibit the

growth of various microorganisms, including antibiotic-resistant strains like MRSA.[1][2] Its

acidic nature and the presence of aluminum ions contribute to its antimicrobial efficacy.[3][4]

Q2: What are the primary challenges associated with preparing Burow's solution in-house?

A2: The main challenges include the lengthy preparation time, which can take several days,

potential for pH variability, and issues with solution stability, such as the formation of a

precipitate over time.[1][5] Ensuring consistent batch-to-batch quality and purity can also be

problematic for homemade preparations.

Q3: How long is homemade Burow's solution stable?

A3: The stability of homemade Burow's solution can vary depending on the preparation method

and storage conditions. One study indicated that a specific hospital preparation remained
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stable with no change in pH, osmolarity, or antibacterial activity for 5 months when stored at

4°C.[1][2] However, other preparations have been observed to form a white residue after just

14 days, highlighting the variability in stability.[5]

Q4: What is the optimal pH for Burow's solution and how does it affect its properties?

A4: The pH of Burow's solution can range from 2.2 to 4 depending on the formulation.[5] An

acidic pH is crucial for its antibacterial effectiveness.[3] However, significant deviations from the

intended pH can impact its stability and efficacy.
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Problem Possible Cause(s) Recommended Solution(s)

Precipitate forms in the

solution upon standing.

- Instability of the aluminum

acetate complex.- Use of

alkaline glass containers.-

Variations in the pH of the

water used for preparation.

- Store the solution at a

controlled temperature (e.g.,

4°C).- Consider adding a

stabilizing agent like boric acid.

[6][7]- Use high-purity, pH-

neutral water for preparation.-

Prepare fresh solutions more

frequently if precipitation

persists.

The pH of the solution is

outside the desired range.

- Inaccurate measurement of

starting materials (e.g., acetic

acid).- Variations in the purity

of reagents.- Absorption of

atmospheric CO2 can alter pH

over time.

- Calibrate pH meter before

use.- Use high-purity,

analytical grade reagents.-

Store the solution in tightly

sealed containers.- Adjust the

pH carefully with dilute acetic

acid if it is too high, although

this may affect the final

concentration.

Inconsistent antibacterial

activity between batches.

- Variations in aluminum ion

concentration.- Differences in

final pH.- Presence of

contaminants.

- Standardize the preparation

protocol and ensure accurate

weighing and measuring of all

components.- Perform quality

control checks on each batch,

including pH and aluminum

concentration measurements.-

Use sterile techniques during

preparation to minimize

microbial contamination.

The preparation process takes

too long.

- Traditional methods involving

the reaction of aluminum

sulfate can be slow.[1]

- Consider a rapid preparation

method by dissolving basic

aluminum acetate in a heated

solution of tartaric acid and

acetic acid, which can reduce
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preparation time to a few

hours.[1][2]

Experimental Protocols
Standard Preparation of Burow's Solution (USP Method)
This method involves a double decomposition reaction.

Materials:

Aluminum Sulfate

Calcium Acetate or Lead Acetate

Purified Water

Procedure:

Dissolve aluminum sulfate in purified water in a suitable container.

In a separate container, dissolve calcium acetate (or lead acetate) in purified water.

Slowly add the calcium acetate solution to the aluminum sulfate solution with constant

stirring. A precipitate of calcium sulfate (or lead sulfate) will form.

Allow the reaction to go to completion (this may take several hours or days).

Filter the mixture to remove the precipitate. The resulting clear solution is Burow's solution.

Store the solution in a tightly sealed, non-alkaline container at a controlled temperature.

Rapid Preparation of Burow's Solution
This method utilizes basic aluminum acetate for a faster preparation.[1][2]

Materials:

Basic Aluminum Acetate (e.g., Al(OH)(CH₃CO₂)₂)
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Tartaric Acid

Acetic Acid

Purified Water

Procedure:

Mix the basic aluminum acetate with the appropriate amounts of tartaric acid and acetic acid

in a suitable flask.

Add purified water to create a suspension.

Heat the suspension and boil for 2-2.5 hours, or until the solids are completely dissolved.

Allow the solution to cool to room temperature.

Store in a tightly sealed container.
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Click to download full resolution via product page

Caption: Experimental workflow for the preparation and quality control of homemade Burow's

solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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